Cas no 1804754-88-8 (2-(Difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1804754-88-8
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4922563
• Update Time: 2025-06-12

2-(Difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C6H3F3N2O2/c7-4-3(11(12)13)1-2-10-5(4)6(8)9/h1-2,6H
• InChI Key： BUFGOKDWWAAWQY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-3-fluoro-4-nitropyridine

Introduction to 2-(Difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1804754-88-8)

2-(Difluoromethyl)-3-fluoro-4-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804754-88-8, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of nitrogen in their structure, which often confers unique electronic and steric properties conducive to biological activity. The specific substitution pattern, including the difluoromethyl, fluoro, and nitro groups, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine contribute to its potential utility in medicinal chemistry. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in small-molecule drugs. This modification often improves the pharmacokinetic properties of compounds, making them more suitable for therapeutic applications. Additionally, the presence of a fluoro atom at the 3-position introduces additional electronic effects that can influence the compound's reactivity and interaction with biological targets. The nitro group at the 4-position further modulates the electronic properties of the pyridine ring, potentially enhancing its ability to interact with enzymes or receptors.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. These compounds have been explored for their potential as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated that fluorinated pyridines can act as scaffolds for designing molecules with improved solubility and bioavailability. The nitro group in 2-(Difluoromethyl)-3-fluoro-4-nitropyridine also plays a crucial role in its reactivity, allowing for further functionalization through reduction or nucleophilic substitution reactions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of fluorine and nitro substituents provides multiple sites for chemical modification, enabling researchers to tailor the properties of the molecule to specific needs. For example, the nitro group can be reduced to an amine, introducing a new site for further derivatization. This flexibility makes 2-(Difluoromethyl)-3-fluoro-4-nitropyridine a valuable building block for constructing more complex pharmacophores.

The pharmaceutical industry has shown particular interest in fluorinated heterocycles due to their demonstrated efficacy in treating various diseases. Pyridine derivatives are well-known for their role as bioactive molecules, with many FDA-approved drugs containing this structural motif. The introduction of fluorine atoms into these molecules often enhances their binding affinity and selectivity towards biological targets. In particular, the difluoromethyl group has been extensively studied for its ability to improve metabolic stability and reduce susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have also facilitated the design and optimization of fluorinated pyridines like 2-(Difluoromethyl)-3-fluoro-4-nitropyridine. Molecular modeling techniques allow researchers to predict the interactions between this compound and potential biological targets with high accuracy. This approach has accelerated the discovery process by enabling virtual screening of large libraries of compounds before experimental synthesis and testing.

In addition to pharmaceutical applications, this compound has potential uses in agrochemical research. Fluorinated pyridines are frequently employed as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity. The structural features of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine make it a suitable candidate for developing novel agrochemicals that are both effective and environmentally friendly.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyridines followed by nitration and subsequent functional group transformations. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

Future research directions may focus on exploring new derivatives of this compound to expand its therapeutic potential. By modifying additional substituents or employing different functionalization strategies, scientists could uncover novel bioactivities or enhance existing ones. The growing interest in fluorinated heterocycles suggests that compounds like 2-(Difluoromethyl)-3-fluoro-4-nitropyridine will continue to be a subject of intense investigation.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1804754-88-8) represents a promising scaffold for drug discovery and material science applications. Its unique structural features offer numerous opportunities for chemical modification and biological exploration, making it a valuable asset in modern research efforts.